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Compound of Interest

Compound Name: BMS-496
Cat. No.: B12369131
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

BMS-496 is a potent dual inhibitor of diacylglycerol kinase alpha (DGKa) and diacylglycerol
kinase zeta (DGKJ{), with a CAS Number of 2407854-31-1. These lipid kinases are crucial
negative regulators of T-cell receptor (TcR) signaling. By inhibiting DGKa and DGK{, BMS-496
enhances T-cell activation and effector function, making it a compound of significant interest for
immunotherapy research and development. This document provides detailed information on
the solubility and preparation of BMS-496 for research applications.

Physicochemical Properties
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Property Value

2-(4-(4-(bis(4-fluorophenyl)methyl)piperazin-1-
IUPAC Name yI)-5-bromo-2-nitrophenyl)-1-methyl-3,4-

dioxocyclobut-1-en-1-olate

Molecular Formula C30H24BrF2Ns04
Molecular Weight 668.45 g/mol
CAS Number 2407854-31-1
Appearance Solid

Solubility Data

Quantitative solubility data for BMS-496 in a range of solvents is limited in publicly available
literature. The following table summarizes the known solubility information. Researchers should
perform their own solubility tests for specific experimental needs.

Solvent Concentration Temperature Notes

Dimethyl Sulfoxide N Data from commercial
100 mg/mL Not Specified )

(DMSO) supplier.

Based on chemical
Water Insoluble (predicted) Not Specified structure; empirical

data not available.

Based on chemical

Sparingly Soluble . .
Ethanol ) Not Specified structure; empirical
(predicted) ]
data not available.
Based on chemical
Phosphate-Buffered ) N .
Insoluble (predicted) Not Specified structure; empirical

Saline (PBS
( ) data not available.

Experimental Protocols
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Protocol for Preparation of a 10 mM DMSO Stock
Solution

This protocol describes the preparation of a 10 mM stock solution of BMS-496 in DMSO, a
common solvent for in vitro studies.

Materials:

BMS-496 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Vortex mixer

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Procedure:

o Calculate the required mass of BMS-496.

[¢]

Molecular Weight (MW) of BMS-496 = 668.45 g/mol

[¢]

To prepare 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

o

Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol)

o

Mass (g) = 0.010 mol/L x 0.001 L x 668.45 g/mol = 0.0066845 g
o Mass (mg) = 6.68 mg
» Weighing BMS-496:

o Tare a sterile microcentrifuge tube on a calibrated analytical balance.
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o Carefully weigh out approximately 6.68 mg of BMS-496 into the tube. Record the exact
weight.

 Dissolving in DMSO:

o Based on the actual weight of BMS-496, calculate the precise volume of DMSO needed to
achieve a 10 mM concentration.

o Volume (mL) = (Mass (mg) / 668.45 mg/mmol) / 10 mmol/L
o For example, if you weighed 7.00 mg of BMS-496:
o Volume (mL) = (7.00 mg / 668.45 mg/mmol) / 10 mmol/L = 1.047 mL

o Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing
BMS-496.

e Solubilization:

o Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved. Gentle warming in a water bath (37°C) may aid in dissolution.

e Storage:

o Aliquot the stock solution into smaller volumes in sterile, tightly sealed vials to avoid
repeated freeze-thaw cycles.

o Store the stock solution at -20°C or -80°C for long-term storage.

General Protocol for Preparation of BMS-496

A detailed, step-by-step synthesis protocol for BMS-496 is not publicly available. However,
based on the synthesis of structurally related DGKa/ inhibitors, such as BMS-502 and BMS-
986408, a plausible synthetic route can be outlined. The following is a generalized protocol and
should be adapted and optimized by trained synthetic chemists.

Materials and Reagents:
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o Starting materials (e.g., substituted nitroaromatics, piperazine derivatives, and squarate
esters)

» Appropriate anhydrous solvents (e.g., Dichloromethane (DCM), N,N-Dimethylformamide
(DMF), Tetrahydrofuran (THF))

» Reagents for coupling reactions (e.g., peptide coupling agents like HATU, or catalysts for
cross-coupling reactions)

o Bases (e.g., Diisopropylethylamine (DIPEA), Triethylamine (TEA))

 Purification materials (e.g., Silica gel for column chromatography, HPLC columns)
e Analytical instruments for characterization (e.g., NMR, LC-MS)

Generalized Synthetic Procedure:

» Synthesis of the core scaffold: The synthesis would likely involve a multi-step process. A key
step would be the coupling of a substituted piperazine derivative with a functionalized
nitroaromatic compound. This could be achieved through nucleophilic aromatic substitution
or a palladium-catalyzed cross-coupling reaction.

« Introduction of the squarate moiety: The resulting intermediate would then be reacted with a
suitable squarate derivative, such as diethyl squarate, to introduce the central four-
membered ring structure.

» Final functionalization: Subsequent steps would involve the introduction of the remaining
functional groups, such as the methyl group on the squarate ring and any modifications to
the aromatic rings.

 Purification: The crude product would be purified using standard techniques such as silica
gel column chromatography followed by preparative HPLC to yield the final, highly pure
BMS-496.

o Characterization: The structure and purity of the synthesized BMS-496 would be confirmed
by analytical methods such as *H NMR, 13C NMR, and LC-MS.
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Signaling Pathway and Experimental Workflow
DGKal/{ Signaling Pathway

BMS-496 targets DGKa and DGK(, which are key enzymes in the T-cell receptor (TcR)
signaling pathway. The following diagram illustrates the role of DGKao/{ and the effect of BMS-
496 inhibition.

Click to download full resolution via product page

Caption: DGKa/C signaling pathway and the inhibitory action of BMS-496.

Experimental Workflow for In Vitro Kinase Assay

The following diagram outlines a typical workflow for assessing the inhibitory activity of BMS-
496 on DGKa or DGKC in an in vitro kinase assay.
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Prepare Reagents:

- Recombinant DGKa/{ Enzyme
- Lipid Vesicles (containing DAG)
-ATP
- BMS-496 dilutions

!

Set up Assay Plate:
- Add enzyme, lipid vesicles,
and BMS-496 to wells

Initiate Reaction:

- Add ATP to start phosphorylation

( Incubate at 37°C )

Stop Reaction

Detect Product (Phosphatidic Acid):
- e.g., using a luminescence-based assay

Data Analysis:
- Calculate % inhibition
- Determine ICso value

Click to download full resolution via product page

Caption: Workflow for an in vitro DGK kinase assay to determine ICso of BMS-496.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for BMS-496].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12369131/docs#application-notes-and-protocols-for-
bms-496]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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